Cas no 415913-06-3 (1,2-Dimethylimidazole-4-sulfonamide)

• Product name: 1,2-Dimethylimidazole-4-sulfonamide
• CAS No: 415913-06-3
• MF: C₅H₉N₃O₂S
• MW: 175.208859205246
• MDL: MFCD02091383
• CID: 326570
• PubChem ID: 2758563

1,2-Dimethylimidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-sulfonamide,1,2-dimethyl-
• 1,2-Dimethylimidazole-4-sulfonamide
• 1H-Imidazole-4-sulfonamide,1,2-dimethyl-(9CI)
• 1,2-dimethyl-1H-imidazol-4-ylsulfonamide
• 1,2-dimethyl-1H-imidazole-4-sulfonamide
• SCHEMBL489962
• DTXSID101280220
• AKOS011340113
• 1,2-Dimethyl-1H-imidazole-4-sulfonic acid amide
• Z934359868
• 415913-06-3
• FS-1471
• EN300-251858
• C80070
• IBPSPEHRHLEXKB-UHFFFAOYSA-N
• CS-0215475

• MDL： MFCD02091383
• Inchi： InChI=1S/C5H9N3O2S/c1-4-7-5(3-8(4)2)11(6,9)10/h3H,1-2H3,(H2,6,9,10)
• InChI Key： IBPSPEHRHLEXKB-UHFFFAOYSA-N
• SMILES： CC1=NC(=CN1C)S(=O)(=O)N

Computed Properties

• Exact Mass: 175.042
• Monoisotopic Mass: 175.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4Ų
• XLogP3: -0.7

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 432.3±37.0 °C at 760 mmHg
• Flash Point: 215.3±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,2-Dimethylimidazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)